3-(4-Cyanophenoxy)-2,2-dimethylpropanoic acid methyl ester

• Molecular Formula: C13H15NO3
• Molecular Weight: 233.26 g/mol
• IUPAC Name: methyl 3-(4-cyanophenoxy)-2,2-dimethylpropanoate
• InChI: InChI=1S/C13H15NO3/c1-13(2,12(15)16-3)9-17-11-6-4-10(8-14)5-7-11/h4-7H,9H2,1-3H3
• InChI Key: XKPOFZFYHNXODT-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(COC1=CC=C(C=C1)C#N)C(=O)OC

Description

3-(4-Cyanophenoxy)-2,2-dimethylpropanoic acid methyl ester is a useful research compound. Its molecular formula is C13H15NO3 and its molecular weight is 233.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 2.65 g (10.1 mmol) of triphenylphosphine and 20 ml of toluene is prepared and 2 ml (10.2 mmol) of DIAD (diisopropyl azodicarboxylate) are added at 0° C. The solution obtained is added to a solution of 1 g (8.4 mmol) of 4-hydroxybenzonitrile and 1.30 ml (10.2 mmol) of methyl 2,2-dimethyl-3--hydroxy-propanoate in 10 ml of toluene at 0° C. The reaction mixture is subsequently stirred for 30 min at 80° C. and then concentrated under reduced pressure. The crude product is purified by chromatography on silica gel using toluene as the eluent to give the expected compound in the form of a colorless oil (yield=89%).